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Compound of Interest

Compound Name: Ethyl cinnamate-d7

Cat. No.: B12367085 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of ethyl
cinnamate-d7. Due to the limited availability of direct experimental data for this specific

deuterated isotopologue, this document presents the established physical properties of non-

deuterated ethyl cinnamate as a baseline. It further elaborates on the anticipated isotopic

effects of deuterium substitution on these properties. Detailed experimental protocols for the

determination of these physical characteristics are also provided.

Introduction to Ethyl Cinnamate-d7
Ethyl cinnamate is an organic ester naturally present in the essential oil of cinnamon.[1] Its

deuterated form, ethyl cinnamate-d7, is a valuable tool in various research applications,

particularly in pharmacokinetic studies and as an internal standard for mass spectrometry-

based quantitative analysis. The substitution of seven hydrogen atoms with deuterium

introduces a significant mass shift, enabling its use as a tracer in metabolic fate and drug

development studies. Understanding the physical properties of ethyl cinnamate-d7 is crucial

for its accurate handling, formulation, and application in experimental settings.

Physical Properties
The following table summarizes the known physical properties of ethyl cinnamate and the

projected properties for ethyl cinnamate-d7. The properties for the deuterated compound are

extrapolated based on established principles of isotopic effects.
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Property Ethyl Cinnamate
Ethyl Cinnamate-d7
(Projected)

Molecular Formula C₁₁H₁₂O₂[2] C₁₁H₅D₇O₂

Molecular Weight 176.21 g/mol [3] 183.25 g/mol

Appearance
Colorless to pale yellow

liquid[4]
Colorless to pale yellow liquid

Melting Point 6-8 °C[3] Slightly higher than 6-8 °C

Boiling Point 271 °C (at 760 mmHg) Slightly higher than 271 °C

Density 1.049 g/mL at 20 °C Slightly higher than 1.049 g/mL

Refractive Index n20/D 1.558 Similar to 1.558

Solubility

Insoluble in water; soluble in

ethanol, ether, and most non-

volatile oils.

Insoluble in water; soluble in

ethanol, ether, and other

organic solvents.

Note on Isotopic Effects: The replacement of protium (¹H) with deuterium (²H) results in a

stronger covalent bond (C-D vs. C-H). This subtle difference in bond energy can lead to minor

but measurable changes in physical properties. Generally, deuteration leads to a slight

increase in molecular weight, density, melting point, and boiling point. The effect on the

refractive index is typically minimal.

Experimental Protocols for Physical Property
Determination
The following are detailed methodologies for the experimental determination of the key physical

properties of ethyl cinnamate-d7.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and effective method for its determination is

distillation.
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Apparatus:

Round-bottom flask

Distillation head with a thermometer adapter

Condenser

Receiving flask

Heating mantle

Boiling chips

Thermometer

Procedure:

Place a small volume of ethyl cinnamate-d7 into the round-bottom flask, along with a few

boiling chips to ensure smooth boiling.

Assemble the distillation apparatus. The thermometer bulb should be positioned just below

the side arm of the distillation head to accurately measure the temperature of the vapor that

is in equilibrium with the liquid.

Begin heating the flask gently with the heating mantle.

Observe the temperature as the liquid begins to boil and the vapor condenses.

The boiling point is the constant temperature at which the liquid and vapor are in equilibrium,

and the distillate is collected in the receiving flask. Record this temperature.

Determination of Density
Density is the mass per unit volume of a substance. It can be accurately measured using a

pycnometer or a digital density meter.

Apparatus:
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Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Constant temperature water bath

Procedure:

Clean and dry the pycnometer thoroughly and record its empty mass.

Fill the pycnometer with distilled water and place it in a constant temperature water bath

(e.g., 20 °C) until it reaches thermal equilibrium.

Carefully dry the outside of the pycnometer and weigh it.

Empty and dry the pycnometer, then fill it with ethyl cinnamate-d7 and repeat the thermal

equilibration and weighing steps.

The density is calculated using the formula: Density = (mass of substance) / (volume of

substance), where the volume is determined from the mass of the water and its known

density at that temperature.

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material. It is a characteristic property of a substance and is measured using a

refractometer.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Procedure:
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Calibrate the refractometer using a standard liquid with a known refractive index.

Ensure the prism of the refractometer is clean and dry.

Place a few drops of ethyl cinnamate-d7 onto the prism.

Close the prism and allow the sample to reach the desired temperature, typically 20 °C, by

circulating water from a constant temperature bath.

Look through the eyepiece and adjust the controls until the dividing line between the light

and dark fields is sharp and centered in the crosshairs.

Read the refractive index value from the scale.

Visualization of Experimental Workflow
The following diagram illustrates a general workflow for the characterization of the physical

properties of a liquid substance like ethyl cinnamate-d7.
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Experimental Workflow for Physical Property Determination

Sample Preparation

Physical Property Measurement

Data Analysis and Reporting

Acquire Ethyl Cinnamate-d7

Assess Purity (e.g., GC-MS)

Determine Boiling Point

Proceed if pure

Measure Density

Proceed if pure

Measure Refractive Index

Proceed if pure

Compile and Analyze Data

Generate Technical Report

Click to download full resolution via product page

Caption: Workflow for the determination of physical properties of ethyl cinnamate-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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